Cas no 823227-39-0 (Benzonitrile, 2-[[2-(4-pyridinylethynyl)phenyl]ethynyl]-)

Benzonitrile, 2-[[2-(4-pyridinylethynyl)phenyl]ethynyl]- structure
823227-39-0 structure
Product name:Benzonitrile, 2-[[2-(4-pyridinylethynyl)phenyl]ethynyl]-
CAS No:823227-39-0
MF:C22H12N2
MW:304.34408
CID:694166
PubChem ID:71419222

Benzonitrile, 2-[[2-(4-pyridinylethynyl)phenyl]ethynyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 2-[[2-(4-pyridinylethynyl)phenyl]ethynyl]-
    • 2-[2-[2-(2-pyridin-4-ylethynyl)phenyl]ethynyl]benzonitrile
    • 2-({2-[(Pyridin-4-yl)ethynyl]phenyl}ethynyl)benzonitrile
    • DTXSID80838489
    • 823227-39-0
    • Inchi: InChI=1S/C22H12N2/c23-17-22-8-4-3-7-21(22)12-11-20-6-2-1-5-19(20)10-9-18-13-15-24-16-14-18/h1-8,13-16H
    • InChI Key: BFPNDCITQBMKHR-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C(=C1)C#CC2=CC=NC=C2)C#CC3=CC=CC=C3C#N

Computed Properties

  • Exact Mass: 304.100048391g/mol
  • Monoisotopic Mass: 304.100048391g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 592
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 36.7Ų
  • XLogP3: 4.6

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